Cas no 1258547-42-0 (2-Nitro-3-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Nitro-3-(trifluoromethoxy)benzoic acid
• CAS No: 1258547-42-0
• MF: C₈H₄F₃NO₅
• MW: 251.116272926331
• MDL: MFCD20483216
• CID: 4772309
• Update Time: 2025-06-11

2-Nitro-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-nitro-3-(trifluoromethoxy)benzoic acid
• 2-Nitro-3-trifluoromethoxy-benzoic acid
• 2-Nitro-3-(trifluoromethoxy)benzoic acid

• MDL： MFCD20483216
• Inchi： 1S/C8H4F3NO5/c9-8(10,11)17-5-3-1-2-4(7(13)14)6(5)12(15)16/h1-3H,(H,13,14)
• InChI Key： IFKCYFIJSBZQLA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C(=O)O)C=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 2.5
• Topological Polar Surface Area: 92.4

Additional information on 2-Nitro-3-(trifluoromethoxy)benzoic acid

Comprehensive Overview of 2-Nitro-3-(trifluoromethoxy)benzoic acid (CAS No. 1258547-42-0)

2-Nitro-3-(trifluoromethoxy)benzoic acid (CAS No. 1258547-42-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of nitroaromatic acids, which are widely studied for their potential applications in drug discovery and material science. The presence of both nitro and trifluoromethoxy groups on the benzene ring imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced stability, bioavailability, and metabolic resistance. 2-Nitro-3-(trifluoromethoxy)benzoic acid aligns with this trend, as the trifluoromethoxy group is known to improve lipophilicity and membrane permeability—a critical factor in the development of bioactive molecules. Researchers are particularly interested in its potential role as a building block for small-molecule inhibitors and protease-targeting drugs, topics frequently searched in academic and industrial databases.

The synthesis of CAS No. 1258547-42-0 typically involves multi-step reactions, including nitration and ester hydrolysis, with careful optimization to ensure high yield and purity. Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are employed to characterize the compound, addressing common queries like "How to analyze nitroaromatic compounds?" or "What are the purification methods for benzoic acid derivatives?". These methodologies are crucial for ensuring reproducibility in research, a hot topic in the era of AI-driven drug discovery and automated synthesis platforms.

From an environmental perspective, the degradation pathways of nitroaromatic compounds are actively studied to address concerns about sustainable chemistry. The 2-Nitro-3-(trifluoromethoxy)benzoic acid structure, while stable under standard conditions, can undergo microbial or photochemical breakdown, a subject often explored in green chemistry forums. This aligns with the growing emphasis on eco-friendly synthesis and waste reduction—keywords highly ranked in scientific search engines.

In material science, derivatives of CAS No. 1258547-42-0 have been investigated for their potential in organic electronics and liquid crystal formulations. The electron-withdrawing nature of the nitro and trifluoromethoxy groups makes them candidates for modifying charge transport properties, a niche yet rapidly evolving field. Such applications resonate with searches like "nitroaromatics in OLEDs" or "fluorinated benzoic acids for advanced materials."

Regulatory compliance and safety data for 2-Nitro-3-(trifluoromethoxy)benzoic acid are well-documented, with no significant restrictions under major chemical inventories. This ensures its accessibility for legitimate research, a point frequently clarified in chemical sourcing discussions. Suppliers often highlight its availability in varying purities (e.g., >95% or >98%), catering to diverse experimental needs—a detail emphasized in laboratory procurement queries.

In summary, 2-Nitro-3-(trifluoromethoxy)benzoic acid (CAS No. 1258547-42-0) represents a versatile scaffold with cross-disciplinary relevance. Its integration into drug design, material innovation, and sustainable processes underscores its value in contemporary chemistry. As interest in fluorine-containing compounds and nitro-functionalized aromatics continues to rise, this compound is poised to remain a focal point in both academic and industrial research.